Cas no 1353971-43-3 (2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 1353971-43-3
• MF: C₁₈H₁₇ClFNO₂
• MW: 333.784487485886
• MDL: MFCD28502401
• CID: 2094502
• PubChem ID: 66587736
• Update Time: 2025-10-29

2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• MCYNICKTSTXAFH-UHFFFAOYSA-N
• SCHEMBL45587
• AS-52381
• AKOS025291112
• SY322205
• CS-0052283
• MFCD28502401
• 2-(3-chloro-4-fluoro-phenyl)-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid
• 2-(3-chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylicacid
• 2-(3-chloro-4-fluorophenyl)-4,4-dimethyl-2,3-dihydro-1H-quinoline-6-carboxylic acid
• P14996
• 1353971-43-3
• SB18516

• MDL： MFCD28502401
• Inchi： 1S/C18H17ClFNO2/c1-18(2)9-16(10-3-5-14(20)13(19)8-10)21-15-6-4-11(17(22)23)7-12(15)18/h3-8,16,21H,9H2,1-2H3,(H,22,23)
• InChI Key： MCYNICKTSTXAFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC(C)(C)C2C=C(C(=O)O)C=CC=2N1)F

Computed Properties

• Exact Mass: 333.0931846g/mol
• Monoisotopic Mass: 333.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid: Recent Advances in Research

The compound with CAS No. 1353971-43-3, known as 2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of tetrahydroquinoline, a class of compounds known for their versatile applications in drug discovery and materials science. The presence of chlorine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for various biological assays.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize its production. These methods not only enhance yield but also improve the purity of the final product, which is critical for downstream applications in pharmaceutical research.

The tetrahydroquinoline core of this molecule is particularly interesting due to its ability to form hydrogen bonds and participate in π-π interactions. These properties make it an ideal scaffold for designing bioactive molecules. For instance, modifications to the carboxylic acid group have been explored to enhance its solubility and bioavailability, which are key factors in drug delivery systems.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic disorders. Preclinical studies suggest that it may modulate pathways related to inflammation and oxidative stress, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the chlorine and fluorine substituents on the aromatic ring contribute to its selectivity in binding to specific targets. Computational studies using molecular docking have revealed that these substituents play a crucial role in stabilizing interactions with protein receptors.

Another area of active research involves the exploration of this compound's photophysical properties. Its ability to absorb light in the visible spectrum makes it a potential candidate for applications in optoelectronics and sensors.

In conclusion, 2-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid represents a versatile platform for chemical innovation. With ongoing advancements in synthetic methodologies and biological evaluations, this compound is poised to make significant contributions to both academic research and industrial applications.